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Compound of Interest

Compound Name: MLS0315771

Cat. No.: B1676674

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of the potent phosphomannose isomerase
inhibitor, MLS0315771. This guide provides immediate, procedural, and step-by-step guidance
to ensure the safe and effective use of this compound in a laboratory setting, reinforcing our
commitment to being your preferred partner in laboratory safety and chemical handling.

Key Safety and Physical Data

A thorough understanding of the chemical and toxicological properties of MLS0315771 is
paramount for its safe handling. The following table summarizes essential quantitative data
gathered from supplier information. It is important to note that a comprehensive, substance-
specific Safety Data Sheet (SDS) with full GHS hazard classifications was not available at the
time of this publication. Therefore, this compound should be handled with the caution
appropriate for a potent, biologically active substance with known toxicity at low concentrations.
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Property Value Source(s)
Molecular Weight 273.33 g/mol
Solid, Off-white to yellow
Appearance
powder
- Soluble in DMSO at 100
Solubility

mg/mL (365.86 mM)

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month

IC50

~1 uM for phosphomannose

isomerase (MPI)

Ki

1.4 uM

Known Toxicity

Toxic to zebrafish embryos at
concentrations above 2 uM. At
8-10 uM, approximately 50%
of embryos appeared sick
within 20 minutes, with most

dying by 30-60 minutes.

Operational Plan for Handling MLS0315771

A systematic approach to handling MLS0315771 from receipt to disposal is critical to minimize

exposure and ensure a safe laboratory environment.

Receiving and Unpacking

e Upon receipt, visually inspect the package for any signs of damage or leakage.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses

with side shields, and nitrile gloves, before opening the package.

e Open the package in a designated area, preferably withi
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling MLS0315771]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676674#personal-protective-equipment-for-
handling-mIs0315771]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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